Cas no 41078-07-3 (2-cyano-N-[(propylamino)carbonyl]acetamide)

• Product Name: 2-cyano-N-[(propylamino)carbonyl]acetamide
• CAS No: 41078-07-3
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 926551
• PubChem ID: 3016249
• Update Time: 2025-04-19

2-cyano-N-[(propylamino)carbonyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-[(propylamino)carbonyl]acetamide
• 2-cyano-N-(propylcarbamoyl)acetamide
• IPYUASJGSWVYAY-UHFFFAOYSA-N
• EINECS 255-203-9
• DTXSID40194038
• KS6MHF325A
• SCHEMBL3991887
• NS00030915
• 41078-07-3
• Acetamide, 2-cyano-N-[(propylamino)carbonyl]-
• 2-Cyano-N-((propylamino)carbonyl)acetamide

• Inchi： 1S/C7H11N3O2/c1-2-5-9-7(12)10-6(11)3-4-8/h2-3,5H2,1H3,(H2,9,10,11,12)
• InChI Key： IPYUASJGSWVYAY-UHFFFAOYSA-N
• SMILES： O=C(NC(CC#N)=O)NCCC

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82Ų